5-(2-Fluoro-5-(trifluoromethyl)phenyl)thiazol-2-amine

• Molecular Formula: C10H6F4N2S
• Molecular Weight: 262.23 g/mol
• IUPAC Name: 5-[2-fluoro-5-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine
• InChI: InChI=1S/C10H6F4N2S/c11-7-2-1-5(10(12,13)14)3-6(7)8-4-16-9(15)17-8/h1-4H,(H2,15,16)
• InChI Key: WSVMHKHIJGYPJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)C2=CN=C(S2)N)F

Description

5-(2-Fluoro-5-(trifluoromethyl)phenyl)thiazol-2-amine is a thiazole derivative featuring a phenyl ring substituted with fluorine at the 2-position and a trifluoromethyl group at the 5-position. This compound is of interest in medicinal chemistry due to the electron-withdrawing properties of the fluorine and trifluoromethyl groups, which enhance metabolic stability and modulate binding interactions with biological targets. Its synthesis typically involves intermediates like 2-fluoro-5-(trifluoromethyl)phenyl isothiocyanate, as described in patent literature .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Phenyl Ring

Compound 1 : 5-[4-(Trifluoromethyl)benzyl]-1,3-thiazol-2-amine

• Structure : A benzyl group with a para -trifluoromethyl substituent.
• Molecular Weight : 258.26 g/mol .
• Key Difference : The trifluoromethyl group is at the 4-position instead of the 5-position, altering electronic distribution and steric interactions.

Compound 2 : 5-(4-Chloro-2-fluorobenzyl)-1,3-thiazol-2-amine

• Structure : Chloro at the 4-position and fluoro at the 2-position on the benzyl ring.
• Molecular Formula : C₁₀H₈ClFN₂S .

Compound 3 : 5-(4-Fluoro-2-methylphenyl)-N-methylthiazol-2-amine

• Structure : Methyl at the 2-position and fluoro at the 4-position on the phenyl ring; N-methylation on the thiazole.
• Molecular Weight : 222.28 g/mol .
• Key Difference : N-methylation improves solubility but may reduce hydrogen-bonding capacity with targets.

Functional Group Modifications

Compound 4 : 5-(2-(Methylthio)phenyl)thiazol-2-amine

• Structure : Methylthio group at the 2-position on the phenyl ring.
• Molecular Weight : 222.33 g/mol .

Compound 5 : 5-(3-Chloro-2-ethoxyphenyl)thiazol-2-amine

• Structure : Ethoxy at the 2-position and chloro at the 3-position.
• Molecular Formula : C₁₀H₁₀ClFN₂S (estimated) .
• Key Difference : Ethoxy increases hydrophilicity, which may enhance aqueous solubility but reduce membrane permeability.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Key Substituents	Purity (HPLC)
Target Compound	344.37 (as cyclohexyl derivative)	2-F, 5-CF₃	Not Reported
5-[4-(Trifluoromethyl)benzyl]-thiazol	258.26	4-CF₃	Not Reported
CYC116	436.16 (HR-MS)	4-Morpholinophenyl, pyrimidine	99%

Q & A

Basic: What are the common synthetic routes for 5-(2-Fluoro-5-(trifluoromethyl)phenyl)thiazol-2-amine?

Methodological Answer:
The synthesis typically involves:

• Step 1: Preparation of the fluorinated phenyl precursor, such as 2-fluoro-5-(trifluoromethyl)phenyl isocyanate or derivatives, via electrophilic substitution or coupling reactions .
• Step 2: Thiazole ring formation using 2-aminothiazole intermediates. A common approach involves reacting α-haloketones or α-bromocarbonyl compounds with thiourea derivatives under controlled conditions (e.g., acetonitrile/water solvent, inert atmosphere, 5–10°C) to ensure regioselectivity .
• Step 3: Purification via recrystallization or chromatography to achieve >95% purity. Industrial-scale synthesis may employ continuous flow reactors for enhanced efficiency .

Basic: What analytical techniques are used to characterize this compound?

Methodological Answer:
Key techniques include:

• Nuclear Magnetic Resonance (NMR): $^{19}\text{F}$ and $^{1}\text{H}$ NMR to confirm fluorine substituents and aromatic proton environments.
• High-Resolution Mass Spectrometry (HRMS): Validates molecular formula (e.g., C$_{10}$H$_{6}$F$_{4}$N$_{2}$S).
• X-ray Crystallography: Resolves crystal packing and substituent orientation, critical for structure-activity relationship (SAR) studies (e.g., analogous thiadiazole derivatives in ).
• HPLC-PDA: Ensures purity and monitors degradation products, especially for fluorinated intermediates prone to hydrolytic instability .

Basic: What are the known biological activities of this compound?

Methodological Answer:
Reported activities include:

• Antimicrobial Properties: Evaluated via broth microdilution assays against Gram-positive bacteria (e.g., S. aureus MIC = 8 µg/mL) and fungi (e.g., C. albicans MIC = 16 µg/mL) .
• Receptor Binding: Fluorinated phenyl-thiazole derivatives exhibit affinity for dopamine and serotonin receptors, assessed via radioligand displacement assays (IC$_{50}$ values in nanomolar range) .
• Enzyme Inhibition: Potential kinase inhibition (e.g., VEGFR-2) inferred from docking studies with analogous trifluoromethylphenyl-carbamoyl ligands .

Advanced: How do fluorinated substituents influence the compound's reactivity and bioactivity?

Methodological Answer:

• Electronic Effects: The trifluoromethyl (-CF$_3$) group enhances electrophilicity at the thiazole ring, facilitating nucleophilic substitutions. Fluorine’s electronegativity stabilizes aromatic π-systems, reducing metabolic oxidation .
• Lipophilicity: LogP increases by ~0.5–1.0 units per -CF$_3$ group, improving blood-brain barrier penetration (measured via PAMPA assays) .
• Bioactivity: Fluorine’s hydrogen-bond acceptor capacity enhances target binding (e.g., kinase ATP pockets). SAR studies show that 2-fluoro substitution on the phenyl ring improves antimicrobial potency by 2–4 fold compared to non-fluorinated analogs .

Advanced: What strategies optimize the yield and purity during synthesis?

Methodological Answer:

• Reaction Optimization: Use of NaHCO$_3$ buffer in acetonitrile/water minimizes side reactions (e.g., hydrolysis of -CF$_3$ groups). Low temperatures (5–10°C) suppress byproduct formation during thiazole cyclization .
• Catalysis: Pd-mediated cross-coupling (e.g., Suzuki-Miyaura) for aryl-thiazole bond formation, achieving >80% yield with Pd(PPh$_3$)$_4$/K$_2$CO$_3$ in DMF .
• Purification: Gradient elution in reverse-phase HPLC (C18 column, acetonitrile/water + 0.1% TFA) resolves closely related impurities. Recrystallization in ethanol/hexane mixtures enhances crystal purity .

Advanced: How can computational methods predict the compound's interactions with biological targets?

Methodological Answer:

• Molecular Docking: Tools like AutoDock Vina simulate binding to targets (e.g., VEGFR-2). Validation via RMSD (<2.0 Å) against co-crystallized ligands ensures reliability .
• QM/MM Simulations: Assess fluorine’s role in stabilizing ligand-receptor complexes (e.g., dipole interactions with tyrosine residues) .
• ADMET Prediction: SwissADME predicts pharmacokinetic properties (e.g., CYP450 inhibition risk) based on substituent effects .